Cas no 16647-61-3 (1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-)

1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- structure

16647-61-3 structure

Product Name:1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-

CAS No:16647-61-3

MF:C₆H₁₃NO₄

MW:163.171722173691

CID:121793

PubChem ID:10464642

Update Time:2025-04-18

1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
- (3S,4S,5S,6S)-azepane-3,4,5,6-tetrol
- 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3S,4R,5R,6S)-
- DTXSID00937201
- 16647-61-3
- azepane-3,4,5,6-tetrol
- (3S,4S,5S,6S)-HEXAHYDRO-1H-AZEPINE-3,4,5,6-TETROL
- Inchi： 1S/C6H13NO4/c8-3-1-7-2-4(9)6(11)5(3)10/h3-11H,1-2H2/t3-,4-,5-,6-/m0/s1
- InChI Key： MRFFNLOQLBWKPJ-BXKVDMCESA-N
- SMILES： O[C@H]1[C@H](CNC[C@@H]([C@@H]1O)O)O

Computed Properties

Exact Mass: 163.08449
Monoisotopic Mass: 163.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.9
Topological Polar Surface Area: 93Å²

Experimental Properties

PSA: 92.95

1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

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